Cas no 2408971-36-6 (2-{bicyclo1.1.1pentan-1-yl}-2,2-difluoroacetic acid)

• Product Name: 2-{bicyclo1.1.1pentan-1-yl}-2,2-difluoroacetic acid
• CAS No: 2408971-36-6
• MF: C₇H₈F₂O₂
• MW: 162.134029388428
• MDL: MFCD32268619
• CID: 5656027
• PubChem ID: 146081997
• Update Time: 2024-11-07

2-{bicyclo1.1.1pentan-1-yl}-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2408971-36-6
• EN300-6763705
• 2-{bicyclo[1.1.1]pentan-1-yl}-2,2-difluoroacetic acid
• EN300-27719268
• AT19878
• 2-(1-Bicyclo[1.1.1]pentanyl)-2,2-difluoroacetic acid
• 2-(BICYCLO[1.1.1]PENTAN-1-YL)-2,2-DIFLUOROACETIC ACID
• Bicyclo[1.1.1]pentane-1-acetic acid, α,α-difluoro-
• 2-{bicyclo1.1.1pentan-1-yl}-2,2-difluoroacetic acid
• 2-(1-bicyclo[1.1.1]pentanyl)-2,2-difluoro-acetic acid
• 2-{bicyclo[1.1.1]pentan-1-yl}-2,2-difluoroaceticacid

• MDL： MFCD32268619
• Inchi： 1S/C7H8F2O2/c8-7(9,5(10)11)6-1-4(2-6)3-6/h4H,1-3H2,(H,10,11)
• InChI Key： PZZRZPKOTHLOPY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C12CC(C1)C2)F

Computed Properties

• Exact Mass: 162.04923582g/mol
• Monoisotopic Mass: 162.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.570±0.06 g/cm3(Predicted)
• Boiling Point: 231.4±25.0 °C(Predicted)
• pka: 1.31±0.10(Predicted)